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Compound of Interest

Compound Name: Bay 73-6691

Cat. No.: B605953 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate, essential safety and logistical information for handling the phosphodiesterase 9A

(PDE9A) inhibitor, BAY 73-6691 (CAS RN: 794568-92-6).[1][2] This guide offers procedural

best practices for laboratory use and disposal.
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Property Value Reference

Molecular Formula C15H12ClF3N4O [1][2]

Molecular Weight 356.73 g/mol [2][3]

Appearance Powder [3]

GHS Hazard Classifications

Acute toxicity, oral (Category 1,

2), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3), Hazardous to the

aquatic environment, long-term

hazard (Category 4)

[2]

Signal Word Danger [2]

Hazard Statements

H300: Fatal if swallowed,

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation, H413:

May cause long lasting harmful

effects to aquatic life

[2]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure risk, the following personal protective

equipment is mandatory when handling BAY 73-6691:
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Protection Type Specific Requirement Reference

Eye Protection
Safety goggles with side-

shields
[2]

Hand Protection Protective gloves [2]

Skin and Body Protection Impervious clothing [2]

Respiratory Protection

A suitable respirator, such as a

dust mask type N95 (US),

should be used.

Operational Plan: Handling and Disposal
This section outlines the standard operating procedures for the safe handling and disposal of

BAY 73-6691 in a laboratory setting.

Engineering Controls
Work with BAY 73-6691 should be conducted in a well-ventilated area.[2]

A designated fume hood is recommended, especially when handling the powdered form to

avoid dust and aerosol formation.[4]

Ensure that a safety shower and an eye wash station are readily accessible.[2]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is worn correctly. Prepare the

workspace by laying down absorbent, disposable bench paper.

Weighing: Carefully weigh the powdered compound in a chemical fume hood to minimize

inhalation risk.

Solubilization: If preparing a solution, add the solvent to the vessel containing the pre-

weighed BAY 73-6691 to avoid generating dust.
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Experimental Use: Keep containers tightly sealed when not in use. Avoid contact with skin

and eyes.[4]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[2] Decontaminate all work surfaces.

Accidental Release Measures
In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[2]

Clean-up:

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or

universal binders.[2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Dispose: Collect all contaminated materials in a sealed container for proper disposal.[2]

Disposal Plan
All waste materials contaminated with BAY 73-6691 must be treated as hazardous waste.

Waste Collection: Collect all solid waste (e.g., contaminated gloves, bench paper, pipette

tips) and liquid waste in separate, clearly labeled, sealed containers.

Disposal: Dispose of all waste through a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[5] Do not dispose of down the drain or

in regular trash.

Workflow Visualization

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-104028A/BAY-73-6691-racemate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605953?utm_src=pdf-body
https://www.invivochem.cn/upload/0203/MSDS_down_file213003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key decision points and procedural flow for the safe

handling of BAY 73-6691.

Start: Handling BAY 73-6691

Preparation:
- Don appropriate PPE
- Prepare workspace

Handling:
- Weighing in fume hood

- Solubilization
- Experimental use

Accidental Spill?

Spill Response:
- Evacuate and ventilate
- Contain and clean up

- Dispose of waste

Yes

Post-Handling:
- Decontaminate workspace

- Wash hands thoroughly

No

Waste Disposal:
- Collect in labeled containers

- Use licensed disposal service

End
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of BAY 73-6691.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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